Cas no 1860356-33-7 (1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol)

• Product Name: 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol
• CAS No: 1860356-33-7
• MF: C₇H₁₆FNO
• MW: 149.20644569397
• CID: 5697239
• PubChem ID: 130843927
• Update Time: 2025-06-09

1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1652391
• 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol
• 1860356-33-7
• 2-Propanol, 1-fluoro-3-[methyl(1-methylethyl)amino]-

• Inchi： 1S/C7H16FNO/c1-6(2)9(3)5-7(10)4-8/h6-7,10H,4-5H2,1-3H3
• InChI Key： XLFDPRWTWLTIGI-UHFFFAOYSA-N
• SMILES： FCC(CN(C)C(C)C)O

Computed Properties

• Exact Mass: 149.121592296g/mol
• Monoisotopic Mass: 149.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 202.2±20.0 °C(Predicted)
• pka: 13.51±0.20(Predicted)

Additional information on 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol

Introduction to 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol (CAS No. 1860356-33-7)

1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol, with the CAS number 1860356-33-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of fluoroalkylamines and is characterized by its fluorine substitution and secondary amine functionality, which contribute to its distinct reactivity and biological activity.

The molecular structure of 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol consists of a fluorinated propyl chain with a secondary amine group attached to a tertiary carbon atom. The presence of the fluorine atom imparts unique electronic and steric effects, which can influence the compound's interactions with biological targets. These properties make it an attractive candidate for the development of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and metabolic disorders.

Recent studies have explored the pharmacological profile of 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's interaction with serotonin receptors. The results indicated that 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol exhibits selective binding to serotonin 5-HT_1A receptors, suggesting its potential as an anxiolytic or antidepressant agent. This finding has sparked interest in further preclinical studies to evaluate its efficacy and safety profile.

In addition to its potential as a therapeutic agent, 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol has also been studied for its use as a chemical intermediate in the synthesis of more complex molecules. Its versatile reactivity and stability make it a valuable building block in organic synthesis. Researchers have utilized this compound in the development of novel ligands for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. A study published in Organic Letters in 2020 reported the successful synthesis of several GPCR ligands using 1-Fluoro-3-[methyl(propan-2-yl)amino]propan-2-ol as a key intermediate, demonstrating its utility in medicinal chemistry.

The synthesis of 1-Fluoro-3-[methyl(propan-2-y l)amino]propan - 2 - ol has been optimized through various methods to improve yield and purity. One common approach involves the nucleophilic substitution reaction of 1-fluoropropane with methyl(isopropyl)amine under controlled conditions. Recent advancements in catalytic methods have further enhanced the efficiency of this process, making it more scalable for industrial applications. A review article published in Chemical Reviews in 2019 summarized these synthetic strategies and highlighted their significance in the production of high-purity compounds for pharmaceutical use.

The safety and toxicity profile of 1 - Fluoro - 3 - [ methyl ( propan - 2 - yl ) amino ] propan - 2 - ol have also been evaluated in several studies. In vitro assays have shown that the compound exhibits low cytotoxicity against various cell lines, indicating its potential for safe use in therapeutic applications. However, further in vivo studies are necessary to fully assess its safety and pharmacokinetic properties. Preclinical trials are currently underway to investigate these aspects, with promising preliminary results suggesting that 1 - Fluoro - 3 - [ methyl ( propan - 2 - yl ) amino ] propan - 2 - ol may have favorable pharmacological characteristics.

In conclusion, 1 - Fluoro - 3 - [ methyl ( propan - 2 - yl ) amino ] propan - 2 - ol (CAS No. 1860356 - 33 - 7) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents, particularly in areas such as CNS disorders and metabolic diseases. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in medicinal chemistry and drug discovery.